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The emergence of Terbium-161 (*°1Th) as a promising radionuclide for targeted cancer therapy
has underscored the critical need for accurate dosimetry to ensure both treatment efficacy and
patient safety.[1][2][3] Single-Photon Emission Computed Tomography (SPECT) stands as a
key imaging modality for quantifying the in vivo biodistribution of 161Th-labeled
radiopharmaceuticals, which is essential for calculating absorbed doses. This guide provides a
comprehensive comparison of methodologies and experimental data for the validation of %1Th
SPECT imaging, enabling researchers to optimize their imaging protocols for precise
dosimetry.

Performance Comparison of SPECT Imaging
Parameters for Terbbium-161

The quantitative accuracy of 1*2Th SPECT imaging is influenced by several factors, including
the choice of collimator, energy window, and reconstruction algorithm. The following tables
summarize key performance metrics from recent studies, offering a comparative overview of
different imaging setups.

Table 1: Comparison of Collimator Performance in 161Th SPECT Imaging
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Collimator Type

Key Findings

Reference

Low-Energy High-Resolution
(LEHR)

Provides superior visual image
quality and spatial resolution.
[4][5] Considered a good
choice for high-resolution
images.[6][7][8]

[A10516107118]

Medium-Energy General-
Purpose (MEGP)

Demonstrates greater
quantitative accuracy
compared to LEHR and
ELEGP, particularly at different
background activity levels.[4]
[5] Recommended to mitigate
dead-time effects, septal

penetration, and scatter.[9]

[41051€]

Extended Low-Energy
General-Purpose (ELEGP)

Shows higher sensitivity (2-fold
higher calibration factors)
compared to MEGP and
LEHR, but with potential for
systematic underestimation at
high activity levels due to

septal penetration.[4][5]

[4]115]

High-Energy Ultra-High
Resolution (HEUHR)

Achieves sub-millimeter
resolution (< 0.85 mm) and
maintains high quantitative
accuracy with recovery
coefficients up to 92% in small
volumes, making it
advantageous for preclinical

small animal imaging.[10][11]

[10][11]

Extra Ultra-High Sensitivity
(UHS)

Resolves larger rods (= 1.10
mm for 161Th) compared to
HEUHR but with lower

guantitative accuracy.[10][11]

[10][11]
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Table 2: Impact of Energy Window Selection on 1%1Th SPECT Quantification

Energy Window

Key Findings

Reference

75 keV Photopeak (e.g., £
10%)

Generally preferred, providing
better spatial resolution and
contrast.[4][5] Produces
images of comparable quality
to those of Lutetium-177
(*’7Lu).[4] Recommended for

optimal image quality.[6]

[415](6]

49 keV Photopeak

Results in higher sensitivity (3-

fold higher calibration factors)
but may lead to larger
guantification errors and is
more susceptible to variations
in measurement geometry.[4]
[5] Could be useful at later
imaging time points due to its
high sensitivity, if further
optimized.[4]

Comparative Dosimetry: Terbium-161 vs. Lutetium-

177

A key aspect of validating ®1Tb dosimetry is comparing it to the well-established 77Lu. The

similar chemical properties and decay characteristics of 1%1Tb and 1”’Lu make them a

theranostic pair, but their differing electron emissions have significant dosimetric implications.

[A][12][13]

Table 3: Dosimetric Comparison of 1¢1Th and 177Lu
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Terbium-161
(161Tb)

Parameter

Lutetium-177
(177Lu)

Key
o Reference
Implications

Half-life ~6.9 days

~6.6 days

Similar half-lives
allow for
comparable
imaging and [41[12]
therapeutic

timeframes.[4]

[12]

Mean 3~ Energy = ~154 keV

~134 keV

Similar beta
energies
contribute to
comparable [4][12]
therapeutic

effects in larger

tumors.[4][12]

Auger &
Conversion High yield

Electrons

Low yield

The additional
low-energy
electrons from
161Th are
expected to
enhance
therapeutic [11[3][4]
efficacy,

especially for
micrometastases

and single

cancer cells.[1]

[3]14]

Absorbed Dose

to Tumors

Higher per unit of
activity (e.g.,
40% increase for
DOTA-TATE and
PSMA-617).[12]
A study on

Lower than 161Th
for the same
amount of

activity.

A lower [12][13][14]
administered

activity of 161Th

may be required

to achieve the

same tumor dose
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PSMA-617
showed a 2.4
times higher
mean tumor
lesion dose
compared to
177y [13]

as Y7Lu,
potentially
reducing
systemic toxicity.
[12]

Comparable to

177]_u, with no

SPECT Image visual artifacts

Quality when using
appropriate
protocols.

Well-established
and high-quality

Validated SPECT
protocols for

161Th can

produce images
suitable for [1]
clinical review

and dosimetry,
analogous to

1771 u.[1]

Experimental Protocols for Validation of ¢'Th

SPECT Dosimetry

Accurate and reproducible quantification of 161Tb requires meticulously planned and executed

experimental protocols. Below are detailed methodologies for key experiments cited in the

validation of 1%1Tb SPECT imaging.

Phantom Studies for Quantitative Accuracy and

Resolution

¢ Objective: To determine the quantitative accuracy, stability, and spatial resolution of the

SPECT system for 11Th imaging.

e Phantom Preparation:

o NEMAJ/IEC Body Phantom: This phantom is typically used with fillable spheres of various
diameters (e.g., 10, 13, 17, 22, 28, and 37 mm).[1][3] The spheres are filled with a known
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activity concentration of 1°1Th, while the background compartment is filled with a lower
activity concentration to simulate tumor-to-background ratios seen in clinical practice.

o Hot Rod Resolution Phantom: This phantom, with rod diameters ranging from sub-
millimeter to several millimeters (e.g., 0.85 to 1.70 mm), is used to assess the spatial
resolution of the imaging system.[10][11] The rods are filled with a high concentration of
161Th [10][11]

o Activity Measurement: The total activity and activity concentration in the phantom and its
inserts are accurately measured using a calibrated dose calibrator before and after imaging.

e Image Acquisition:

o SPECT/CT Scanner: A clinical or preclinical SPECT/CT scanner is used for image
acquisition.

o Collimator Selection: Different collimators (e.g., LEHR, MEGP, ELEGP) are evaluated to
determine their impact on image quality and quantitative accuracy.

o Energy Window Settings: Images are acquired using different energy windows centered
around the main photopeaks of 1°1Tb (e.g., 75 keV and 49 keV) with a specified width
(e.g., 20%).[1][3]

o Acquisition Parameters: A sufficient number of projections (e.g., 120 frames per rotation)
are acquired over 360 degrees.[15] The acquisition time per projection is also varied to
assess the effect of count statistics.

» Image Reconstruction:

o Algorithm: An iterative reconstruction algorithm, such as Ordered Subsets Expectation
Maximization (OSEM), is typically used.[15] The number of iterations and subsets is kept
constant for comparative analysis.

o Corrections: Corrections for attenuation (using the co-registered CT scan), scatter (e.g.,
using dual- or triple-energy window methods), and collimator-detector response are
applied during reconstruction.[6][7]

o Data Analysis:
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o Recovery Coefficients (RCs): RCs are calculated for each sphere in the NEMA phantom
by dividing the measured activity concentration in the reconstructed SPECT image by the
true activity concentration. RCs are a measure of quantitative accuracy.

o Contrast-to-Noise Ratio (CNR): CNR is calculated for the hot rods in the resolution
phantom to assess the trade-off between image contrast and noise.

o Spatial Resolution: The ability to resolve the different sized rods in the resolution phantom
is visually and quantitatively assessed.

Workflow for ¢*Th SPECT/CT Dosimetry Validation

The following diagram illustrates a typical experimental workflow for the validation of 161Tb
SPECT imaging for dosimetry.
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Caption: Workflow for 161Th SPECT dosimetry validation.
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Conclusion

The validation of SPECT imaging for accurate 1°1Tb dosimetry is a multifaceted process that
requires careful consideration of various acquisition and reconstruction parameters. Current
research demonstrates that with optimized protocols, 11Th SPECT/CT can provide quantitative
images of a quality comparable to that of /7Lu, making it a feasible and reliable tool for clinical
dosimetry.[1][4] The choice of a medium-energy collimator and an energy window around the
75 keV photopeak appears to be a favorable starting point for many systems, balancing
sensitivity and spatial resolution while minimizing image-degrading effects.[4][9] As 161 Tb-based
radiopharmaceuticals continue to advance through clinical trials, the standardization of robust
and validated SPECT imaging protocols will be paramount to unlocking their full therapeutic
potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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